Cas no 103667-53-4 (Benz[e]azulene-1,4-dione,2,3,6a,7,8,9,10,10a-octahydro-2-hydroxy-2,5-dimethyl-10-methylene-7-(1-methylethenyl)-,(2R,6aS,7R,10aR)-)

• Product name: Benz[e]azulene-1,4-dione,2,3,6a,7,8,9,10,10a-octahydro-2-hydroxy-2,5-dimethyl-10-methylene-7-(1-methylethenyl)-,(2R,6aS,7R,10aR)-
• CAS No: 103667-53-4
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 170316
• PubChem ID: 175945

Benz[e]azulene-1,4-dione,2,3,6a,7,8,9,10,10a-octahydro-2-hydroxy-2,5-dimethyl-10-methylene-7-(1-methylethenyl)-,(2R,6aS,7R,10aR)- Chemical and Physical Properties

Names and Identifiers

• Benz[e]azulene-1,4-dione,2,3,6a,7,8,9,10,10a-octahydro-2-hydroxy-2,5-dimethyl-10-methylene-7-(1-methylethenyl)-,(2R,6aS,7R,10aR)-
• Benz[e]azulene-1,4-dione,2,3,6a,7,8,9,10,10a-octahydro-2-hydroxy-2,5-dimethyl-10-methylene-7-(1-methylethenyl)-,[2R-(2a,6aa,7a,10ab)]-
• Curcusone D
• CCRIS 1445
• 103667-53-4
• (2R,6aS)-2-hydroxy-2,5-dimethyl-10-methylidene-7-prop-1-en-2-yl-3,6a,7,8,9,10a-hexahydrobenzo[h]azulene-1,4-dione

• Inchi： InChI=1S/C20H24O3/c1-10(2)13-7-6-11(3)16-14(13)8-12(4)18(21)15-9-20(5,23)19(22)17(15)16/h8,13-14,16,23H,1,3,6-7,9H2,2,4-5H3
• InChI Key： DBPPEQIYWCILTJ-UHFFFAOYSA-N
• SMILES： CC(C1CCC(=C)C2C3C(=O)C(C)(O)CC=3C(C(=CC12)C)=O)=C

Computed Properties

• Exact Mass: 312.173
• Monoisotopic Mass: 312.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 492.2°Cat760mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids